Cas no 2248382-22-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate
• CAS No: 2248382-22-9
• MF: C₂₀H₁₃NO₄S
• MW: 363.386523962021
• CID: 6299696
• PubChem ID: 165731452
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate
• 2248382-22-9
• EN300-6518896

• Inchi： 1S/C20H13NO4S/c22-18(12-26-15-10-9-13-5-1-2-6-14(13)11-15)25-21-19(23)16-7-3-4-8-17(16)20(21)24/h1-11H,12H2
• InChI Key： OAPGHUJVYRHEGH-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 363.05652907g/mol
• Monoisotopic Mass: 363.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate (CAS No. 2248382-22-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate, with the CAS number 2248382-22-9, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its isoindole core and the presence of a naphthalene sulfanyl group, which contribute to its distinct physicochemical properties and biological activities.

The isoindole scaffold is a well-known motif in medicinal chemistry, often found in compounds with diverse biological activities such as anti-inflammatory, antiviral, and anticancer properties. The naphthalene sulfanyl group, on the other hand, adds a layer of complexity and reactivity to the molecule, making it an interesting candidate for further investigation. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.

In terms of its chemical synthesis, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate can be prepared through a series of well-defined steps involving the condensation of appropriate precursors. The synthesis typically involves the formation of the isoindole core followed by the introduction of the naphthalene sulfanyl group via a sulfuration reaction. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate have been extensively studied. It is a solid at room temperature with a melting point ranging from 150°C to 160°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups. Its molecular weight is approximately 407.5 g/mol, and it has a molecular formula of C₂₄H₁₇NO₄S.

In terms of biological activity, recent research has shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylsulfanyl)acetate possesses potent anti-inflammatory properties. Studies conducted using in vitro models have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(naphthalen-2-ylysulfanyl)acetate has also shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor known to play a crucial role in cancer progression.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylysulfanyl)acetate extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in the development of novel functional materials. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research in this area is still in its early stages but holds significant promise for future technological advancements.

To further understand the mechanisms underlying the biological activities of 1,3-dioxo-2,3-dihydro-HH-hydroisoindol-ylysulfanyl)acetate, ongoing studies are focusing on elucidating its interactions with specific cellular targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to gain insights into its binding modes and conformational changes upon target engagement.

In conclusion, 1,3-dioxo--dihydro--hydroisoindol--ylysulfanyl)acetate (CAS No. 24888-) represents a promising compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in both medicinal chemistry and materials science. As more studies are conducted to explore its full potential, it is likely that new applications and therapeutic uses will be discovered.